Cas no 885458-02-6 (4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine)

• Product Name: 4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine
• CAS No: 885458-02-6
• MF: C₁₀H₉BrN₂OS
• MW: 285.160259962082
• CID: 3105078
• PubChem ID: 5152801
• Update Time: 2025-05-20

4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromophenoxy)methyl]-1,3-thiazol-2-amine
• AKOS000122080
• CS-0218956
• 4-[(4-Bromophenoxy)methyl]-2-thiazolamine
• AB00804289-01
• 4-(4-bromophenoxymethyl)-1,3-thiazol-2-amine
• DTXSID301271211
• G21670
• Z119988836
• 885458-02-6
• EN300-02609
• 4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine

• Inchi： 1S/C10H9BrN2OS/c11-7-1-3-9(4-2-7)14-5-8-6-15-10(12)13-8/h1-4,6H,5H2,(H2,12,13)
• InChI Key： NNYNANIGBBBHCO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1=CSC(N)=N1

Computed Properties

• Exact Mass: 283.96190Da
• Monoisotopic Mass: 283.96190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine

4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine: A Comprehensive Overview

4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine, identified by the CAS number 885458-02-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring with a bromophenoxy group and an amine functional group. The combination of these groups imparts distinctive chemical properties and biological activities, making it a subject of extensive research.

The thiazole ring in 4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and ability to participate in various chemical reactions, including nucleophilic aromatic substitution and electrophilic addition. The presence of the bromophenoxy group introduces additional electronic effects, enhancing the compound's reactivity and selectivity in different chemical environments.

Recent studies have highlighted the potential of 4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine as a precursor for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to act as a building block for more complex structures has made it valuable in drug discovery pipelines.

In terms of synthesis, 4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods often involve the use of transition metal catalysts to facilitate bond formation between the thiazole ring and the bromophenoxy group. The choice of synthetic pathway depends on the desired purity and yield of the final product.

The physical properties of CAS No. 885458-02-6 are also noteworthy. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

From an environmental perspective, 4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amine has been studied for its biodegradability and toxicity profiles. Research indicates that it exhibits moderate biodegradability under aerobic conditions but may pose risks to aquatic life at high concentrations. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, CAS No. 885458-02-6, or 4-(4-Bromophenoxy)methyl-1,3-thiazol-2-amie, is a versatile compound with promising applications in both academic research and industrial settings. Its unique structure, coupled with its reactivity and biological activity, continues to drive innovation across multiple disciplines.